(Z)-N-(6-ethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-4-(isopropylsulfonyl)benzamide

• IUPAC Name: N-[6-ethoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-4-propan-2-ylsulfonylbenzamide
• InChI: InChI=1S/C22H26N2O5S2/c1-5-29-17-8-11-19-20(14-17)30-22(24(19)12-13-28-4)23-21(25)16-6-9-18(10-7-16)31(26,27)15(2)3/h6-11,14-15H,5,12-13H2,1-4H3
• InChI Key: FABOWPTYBJBBJC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)C(C)C)S2)CCOC
• Molecular Formula: C22H26N2O5S2
• Molecular Weight: 462.6 g/mol

Description

This compound is a benzothiazole derivative. Benzothiazoles are heterocyclic compounds containing a benzene ring fused to a thiazole ring. They are known for their diverse range of biological activities, including antimicrobial, antifungal, and anticancer properties.

Chemical Reactions Analysis

Benzothiazoles can undergo a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and addition reactions. The specific reactions this compound can undergo would depend on the conditions and reagents present.

Scientific Research Applications

Novel Synthesis and Chemical Properties

Research has focused on the development of novel synthetic routes and the exploration of chemical properties of similar compounds. For example, studies on the synthesis of related benzothiazole and benzamide derivatives have shed light on methods that could potentially apply to the synthesis and functionalization of your compound. These methods involve the manipulation of molecular structures to produce compounds with desirable chemical properties, which could be crucial for developing new materials or drugs. The synthesis of novel compounds derived from visnaginone and khellinone, showing significant analgesic and anti-inflammatory activities, exemplifies the medicinal chemistry applications of related structures (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Photodynamic Therapy Applications

The development of new photosensitizers for photodynamic therapy (PDT) is another area of interest. Compounds with benzothiazole units have been studied for their photophysical and photochemical properties, making them potential candidates for treating cancer through PDT. For example, a new zinc phthalocyanine derivative substituted with benzothiazole has demonstrated remarkable potential due to its high singlet oxygen quantum yield and good fluorescence properties, crucial for the treatment of cancer in PDT (Pişkin, Canpolat, & Öztürk, 2020).

Electroluminescent Device Properties

Research into electroluminescent device properties, particularly in the context of organic light-emitting diodes (OLEDs), has also been conducted. Benzothiazole derivatives have been synthesized and evaluated for their suitability in OLED applications, focusing on white-light emission and electron-transport properties. These studies are critical for advancing OLED technology, which relies on materials that can efficiently emit light and transport electrons within the device structure. The synthesis and characterization of Zn(II)-chelated complexes based on functionalized benzothiazole derivatives, exhibiting potential for white-light emission and serving as electron-transporting layers, highlight this application (Roh et al., 2009).

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, some benzothiazole derivatives are thought to exert their anticancer effects by intercalating into DNA and disrupting normal cellular processes.